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Compound of Interest

Compound Name: Primocarcin

cat. No.: B14178731

An in-depth technical guide on the core aspects of Primocarcin for researchers, scientists, and
drug development professionals.

Abstract

Primocarcin, also known by its chemical name 5-acetamido-4-oxohex-5-enamide, is a natural
product with notable antitumor properties. This document provides a comprehensive overview
of the origin, biological activity, and known characteristics of Primocarcin. Due to the limited
availability of recent research, this guide synthesizes the foundational information from early
studies to serve as a resource for modern scientific exploration.

Origin and Discovery

Primocarcin is a metabolite produced by the lichen Cladonia leptoclada, a member of the
Cladoniaceae family. The name "Primocarcin" is derived from "primo" (first) and "carcin”
(cancer), reflecting its early identification as a potential antitumor agent[1].

Chemical Properties

The fundamental chemical properties of Primocarcin are summarized in the table below.
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Property Value

Chemical Formula CsH12N20s3

Molecular Weight 184.19 g/mol

IUPAC Name 5-acetamido-4-oxohex-5-enamide

Primocarcin, 5-(Acetylamino)-4-oxo-5-
Synonyms )
hexenamide

UV, IR spectra available (as per historical
Spectral Data )
literature)

Biological Activity

Primocarcin has demonstrated antitumor activity in preclinical models. Early studies
highlighted its efficacy against specific tumor cell lines.

Antitumor Activity

The primary biological activity reported for Primocarcin is its effect against certain cancers.
The available in vivo data is presented in the table below.

Tumor Model Dosing Range (mg/kg) Outcome
Ehrlich Ascites Carcinoma 20-200 T/C Ratio: 135-152
Crocker Sarcoma 180 Not Specified Active

T/C Ratio: A measure of antitumor efficacy, representing the median survival time of the treated
group divided by the median survival time of the control group, multiplied by 100. A T/C ratio >
125 is generally considered significant.

Toxicity

Initial toxicological assessments in murine models have been reported.
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Route of Administration LDso (mgl/kg)
Intraperitoneal (mice) 50-60
Intravenous (mice) 300

Mechanism of Action and Signaling Pathways

Currently, there is no publicly available information detailing the specific mechanism of action or
the signaling pathways modulated by Primocarcin. The historical literature focuses on its
discovery and initial antitumor screening, but does not delve into its molecular targets or
cellular effects. This represents a significant knowledge gap and a potential area for future
research.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Primocarcin are not available in recently published literature. The original research articles
from the mid-20th century, which would contain these methodologies, are not readily accessible
through modern scientific databases.

Logical Relationships and Workflows

The logical flow from the natural source to the observed biological activity of Primocarcin can
be visualized as follows. This diagram illustrates the general process of natural product drug
discovery as it would have applied to Primocarcin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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